Cas no 22964-02-9 (Benzo[b]thiophene-3-ethanamine,5-bromo-N-methyl-, hydrochloride (1:1))
22964-02-9 structure
Product Name:Benzo[b]thiophene-3-ethanamine,5-bromo-N-methyl-, hydrochloride (1:1)
CAS No:22964-02-9
MF:C11H13BrClNS
MW:306.649619817734
CID:269932
PubChem ID:31580
Update Time:2025-04-19
Benzo[b]thiophene-3-ethanamine,5-bromo-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene-3-ethanamine,5-bromo-N-methyl-, hydrochloride (1:1)
- 2-(5-bromo-1-benzothiophen-3-yl)ethyl-methylazanium,chloride
- BENZO(b)THIOPHENE-3-ETHYLAMINE, 5-BROMO-N-METHYL-, HYDROCHLORIDE
- 5-Bromo-N-methylbenzo(b)thiophene-3-ethylamine, hydrochloride
- 22964-02-9
-
- Inchi: 1S/C11H12BrNS.ClH/c1-13-5-4-8-7-14-11-3-2-9(12)6-10(8)11;/h2-3,6-7,13H,4-5H2,1H3;1H
- InChI Key: VLNWDJONOVINKT-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(=CS2)CC[NH2+]C.[Cl-]
Computed Properties
- Exact Mass: 291.8624
- Monoisotopic Mass: 304.96406
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8
Experimental Properties
- Boiling Point: 365.1°Cat760mmHg
- Flash Point: 174.6°C
- PSA: 14.1
Benzo[b]thiophene-3-ethanamine,5-bromo-N-methyl-, hydrochloride (1:1) Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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